1-{[4-(2-carboxyvinyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid

• IUPAC Name: 1-[4-[(E)-2-carboxyethenyl]phenyl]sulfonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C15H17NO6S/c17-14(18)6-3-11-1-4-13(5-2-11)23(21,22)16-9-7-12(8-10-16)15(19)20/h1-6,12H,7-10H2,(H,17,18)(H,19,20)/b6-3+
• InChI Key: YYYJUZKLZDPDSH-ZZXKWVIFSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)S(=O)(=O)C2=CC=C(C=C2)C=CC(=O)O
• Isomeric SMILES: C1CN(CCC1C(=O)O)S(=O)(=O)C2=CC=C(C=C2)/C=C/C(=O)O
• Molecular Formula: C15H17NO6S
• Molecular Weight: 339.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to “1-{[4-(2-carboxyvinyl)phenyl]sulfonyl}-4-piperidinecarboxylic acid” involves the formation of 4-alkynyloxy phenyl sulfanyl, sulfinyl, and sulfonyl alkyl and piperidine-4-carboxylic acid hydroxamides, as well as sulfonamide and carbohydrazide derivatives. These syntheses emphasize the importance of the sulfonyl group and the piperidine moiety in achieving selective biological activities (Venkatesan et al., 2004; Khalid et al., 2014).

Molecular Structure Analysis

The molecular structures of these compounds have been characterized through various spectroscopic techniques, including IR, 1H-NMR, and EI-MS, providing insights into their detailed structural attributes. Such analyses are crucial for understanding the interaction mechanisms of these compounds with biological targets (Khalid et al., 2014).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including sulfonation and hydroxamidation, to yield derivatives with significant biological activities. Their reactivity profiles suggest a versatile chemical nature, allowing for the exploration of a broad range of biological applications (Venkatesan et al., 2004).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Piperidine derivatives are found in a variety of pharmaceuticals and can have a wide range of biological activities.

Future Directions

Piperidine derivatives are a significant area of research in medicinal chemistry, and new compounds are continually being synthesized and tested for biological activity. This compound, with its combination of functional groups, could potentially be an interesting candidate for future study.